Cas no 2256712-62-4 (5-(3-bromophenyl)thiazole-2,4-d2)

• Product Name: 5-(3-bromophenyl)thiazole-2,4-d2
• CAS No: 2256712-62-4
• MF: C₉H₆BrNS
• MW: 242.131963253021
• CID: 6820530
• PubChem ID: 172405719
• Update Time: 2025-03-02

5-(3-bromophenyl)thiazole-2,4-d2 Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenyl)thiazole-2,4-d2
• CS-21958
• 2256712-62-4

• Inchi： 1S/C9H6BrNS/c10-8-3-1-2-7(4-8)9-5-11-6-12-9/h1-6H/i5D,6D
• InChI Key： XQSHGCPLQRREMN-KCZCTXNHSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C([2H])N=C([2H])S1

Computed Properties

• Exact Mass: 240.95299Da
• Monoisotopic Mass: 240.95299Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1Ų